Cas no 50741-81-6 (2-{[(3-methyltricyclo[3.3.1.1~3,7~]dec-1-yl)carbonyl]amino}benzoic acid)

2-{[(3-methyltricyclo[3.3.1.1~3,7~]dec-1-yl)carbonyl]amino}benzoic acid structure
50741-81-6 structure
Product name:2-{[(3-methyltricyclo[3.3.1.1~3,7~]dec-1-yl)carbonyl]amino}benzoic acid
CAS No:50741-81-6
MF:C19H23NO3
MW:313.39082
CID:1569068
PubChem ID:64358

2-{[(3-methyltricyclo[3.3.1.1~3,7~]dec-1-yl)carbonyl]amino}benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{[(3-methyltricyclo[3.3.1.1~3,7~]dec-1-yl)carbonyl]amino}benzoic acid
    • 2-[(3-methyladamantane-1-carbonyl)amino]benzoic acid
    • BRN 2769356
    • N-(5-Methyl-3-adamantylcarbonyl)anthranilic acid
    • 50741-81-6
    • Benzoic acid, 2-(((3-methyltricyclo(3.3.1.1(sup 3,7))dec-1-yl)carbonyl)amino)-
    • Anthranilic acid, N-(5-methyl-3-adamantylcarbonyl)-
    • N-(5-Methyl-3-adamantoyl)anthranilic acid
    • 2-{[Hydroxy(3-methyladamantan-1-yl)methylidene]amino}benzoic acid
    • DTXSID00964976
    • 2-(((3-Methyltricyclo(3.3.1.1(sup 3,7))dec-1-yl)carbonyl)amino)benzoic acid
    • Inchi: InChI=1S/C19H23NO3/c1-18-7-12-6-13(8-18)10-19(9-12,11-18)17(23)20-15-5-3-2-4-14(15)16(21)22/h2-5,12-13H,6-11H2,1H3,(H,20,23)(H,21,22)
    • InChI Key: QKDPNEKQTPDOSD-UHFFFAOYSA-N
    • SMILES: CC12CC3CC(C1)CC(C3)(C2)C(=O)NC4=CC=CC=C4C(=O)O

Computed Properties

  • Exact Mass: 313.16789
  • Monoisotopic Mass: 313.16779360g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 515
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.4Ų
  • XLogP3: 4.2

Experimental Properties

  • PSA: 66.4

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